Cas no 253786-56-0 (3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-propanenitrile)

3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-propanenitrile is a nitrile-functionalized indole derivative with a dioxo-substituted heterocyclic core. This compound is of interest in organic synthesis and pharmaceutical research due to its reactive nitrile group and electron-deficient indole scaffold, which make it a versatile intermediate for further functionalization. The presence of the dioxo moiety enhances its utility in cyclization and cross-coupling reactions. Its structural features also suggest potential applications in the development of bioactive molecules, particularly in medicinal chemistry where indole derivatives are widely explored. The compound's stability and well-defined reactivity profile contribute to its suitability for controlled synthetic applications.

3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-propanenitrile structure

253786-56-0 structure

Product Name:3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-propanenitrile

CAS No:253786-56-0

MF:C₁₁H₈N₂O₂

MW:200.193422317505

MDL:MFCD00218691

CID:1077209

PubChem ID:1714598

Update Time:2025-06-07

3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-propanenitrile Chemical and Physical Properties

Names and Identifiers

- 3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-propanenitrile
- 3-(2,3-DIMETHYLPHENYL)-2-PROPENOIC ACID
- 3-(2,3-Dimethylphenyl)-propensaeure
- 3-(2,3-dimethylphenyl)propionaldehyde
- 3-(2,3-dioxo-indolin-1-yl)-propionitrile
- AC1NFX53
- SureCN690917
- MFCD00218691
- 3-(2,3-dioxoindol-1-yl)propanenitrile
- LS-01987
- SR-01000394035
- ALBB-005263
- SR-01000394035-1
- SB65253
- STK500238
- CCG-236095
- 3-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)propanenitrile
- 3-(2,3-Dioxoindolin-1-yl)propanenitrile
- SCHEMBL11419367
- 253786-56-0
- AKOS000582900
- EU-0067368
- 3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)propane nitrile
- MDL： MFCD00218691
- Inchi： 1S/C11H8N2O2/c12-6-3-7-13-9-5-2-1-4-8(9)10(14)11(13)15/h1-2,4-5H,3,7H2
- InChI Key： QJBZWCHIEWPKTK-UHFFFAOYSA-N
- SMILES： O=C1C(C2C=CC=CC=2N1CCC#N)=O

Computed Properties

Exact Mass: 200.058577502g/mol
Monoisotopic Mass: 200.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 342
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 61.2Å²

3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-propanenitrile Security Information

HazardClass：IRRITANT

3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-propanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	043061-1g	3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)propanenitrile	253786-56-0		1g	￡205.00	2022-03-01
Fluorochem	043061-5g	3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)propanenitrile	253786-56-0		5g	￡715.00	2022-03-01
Chemenu	CM115868-5g	3-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)propanenitrile	253786-56-0	95%	5g	$420	2021-08-06
Chemenu	CM115868-10g	3-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)propanenitrile	253786-56-0	95%	10g	$720	2021-08-06
Chemenu	CM115868-25g	3-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)propanenitrile	253786-56-0	95%	25g	$1350	2021-08-06
TRC	D020620-250mg	3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-propanenitrile	253786-56-0		250mg	$ 185.00	2022-06-06
TRC	D020620-500mg	3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-propanenitrile	253786-56-0		500mg	$ 300.00	2022-06-06
TRC	D020620-1000mg	3-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-propanenitrile	253786-56-0		1g	$ 480.00	2022-06-06
Chemenu	CM115868-1g	3-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)propanenitrile	253786-56-0	95%	1g	$211	2024-07-28
Chemenu	CM115868-5g	3-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)propanenitrile	253786-56-0	95%	5g	$593	2024-07-28